2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide

• IUPAC Name: 2-amino-N-[2-(4-methoxyphenyl)-2-oxoethyl]benzamide
• InChI: InChI=1S/C16H16N2O3/c1-21-12-8-6-11(7-9-12)15(19)10-18-16(20)13-4-2-3-5-14(13)17/h2-9H,10,17H2,1H3,(H,18,20)
• InChI Key: CHWFOCYGBWHOEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CNC(=O)C2=CC=CC=C2N
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol
• CAS No.: 1286697-14-0

Description

2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C16H16N2O3 and its molecular weight is 284.315. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antioxidant Activity:

  • Amino-substituted benzamide derivatives, similar to 2-amino-N-(2-(4-methoxyphenyl)-2-oxoethyl)benzamide, demonstrate potential as powerful antioxidants. These compounds act by scavenging free radicals, and their electrochemical oxidation mechanisms provide insight into their free radical scavenging activities. Research on similar compounds, such as N-(4-aminophenyl)-2-hydroxy-4-methoxybenzamide, has explored these properties (Jovanović et al., 2020).

• Biological Activities:

  • Derivatives of benzamides exhibit antibacterial and antifungal activities. The molecular structure of these compounds, including their planarity and intermolecular interactions, plays a crucial role in their biological activities. Studies on compounds such as 2-[[(E)-(4-methoxyphenyl)methylene]amino]-N-(3-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide have highlighted these properties (Vasu et al., 2005).

• Anticonvulsant Properties:

  • Ameltolide and its analogues, which are structurally similar to this compound, have shown promise as anticonvulsants. These compounds have been tested in various anticonvulsant models and compared with standard drugs like phenytoin for their efficacy (Lambert et al., 1995).

• Gastroprokinetic Activity:

  • Research into the gastroprokinetic activity of benzamide derivatives, including those structurally related to this compound, has been conducted. These studies focus on the effects of these compounds on gastric emptying and their interaction with serotonin-4 receptors (Kalo et al., 1995).

• Synthesis of Gefitinib:

  • The synthesis of Gefitinib, a cancer medication, involves compounds similar to this compound. The synthesis process explores the transformation of these compounds into Gefitinib, showcasing their utility in pharmaceutical manufacturing (Jin et al., 2005).